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Compound of Interest

Compound Name: 4-Methylenepiperidine

Cat. No.: B3104435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
methylenepiperidine and its common salt, 4-methylenepiperidine hydrochloride. The

information is compiled to ensure the safe use of this compound in a laboratory and drug

development setting.

Hazard Identification and Classification
4-Methylenepiperidine and its hydrochloride salt are classified as hazardous chemicals. The

primary hazards include being corrosive, an irritant, and potentially harmful if swallowed.[1] The

GHS classification indicates that it can cause skin irritation, serious eye irritation, and may be

harmful if swallowed.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
A summary of the available physical and chemical properties for 4-methylenepiperidine and

its hydrochloride salt is provided below.

Property
4-
Methylenepiperidin
e

4-
Methylenepiperidin
e Hydrochloride

Source(s)

Molecular Formula C₆H₁₁N C₆H₁₂ClN [2],[1]

Molecular Weight 97.16 g/mol 133.62 g/mol [2],[1]

Physical Form Not specified Solid

Color Not specified White to Off-White [3]

Melting Point Not available
148-151°C

(Sublimates)
[3]

Solubility Not available
Chloroform (Slightly),

Methanol (Slightly)
[3]

Storage Temperature Not available

Inert atmosphere,

store in freezer, under

-20°C

[3]

Toxicological Information
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Detailed toxicological data such as LD50 and LC50 values are not readily available in the

provided search results. However, the hazard classifications indicate that 4-
methylenepiperidine is harmful if swallowed and causes skin and eye irritation.[1][4] Chronic

effects have not been reported.[4]

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 4-
methylenepiperidine.

Handling:

Avoid breathing dust, vapor, mist, or gas.[4]

Avoid contact with skin and eyes.[4]

Use only in a well-ventilated area or under a chemical fume hood.[5][6]

Wear appropriate personal protective equipment (PPE).[4][5]

Ground and bond container and receiving equipment to prevent static discharges.[7]

Use non-sparking tools.[7]

Storage:

Store in a cool, dry, well-ventilated place.[4][5]

Keep container tightly closed.[4][5]

For the hydrochloride salt, store in an inert atmosphere and in a freezer at under -20°C.[3]

Incompatible with strong oxidizing agents and strong acids.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-
methylenepiperidine.
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PPE Type Specifications Source(s)

Eye/Face Protection
Chemical splash goggles or

face shield.
[4]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber), chemical

apron or coveralls.

[4]

Respiratory Protection

A NIOSH/MSHA approved air-

purifying respirator for dusts or

mists.

[4]

First Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid.

[4]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid if irritation

develops or persists.

[4]

Ingestion

If swallowed, wash out mouth

with water. Do NOT induce

vomiting. Get medical aid.

[4][7]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[4][7]

Experimental Protocols
Detailed experimental protocols for the generation of the safety data presented are not

available in the public domain search results. For specific experimental methodologies, it is

recommended to consult the direct suppliers or manufacturers of the chemical.

Visualizations
Logical Workflow for Safe Handling
The following diagram illustrates a safe handling workflow for 4-methylenepiperidine.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Select Appropriate PPE

Ensure Proper Ventilation

Weighing/Measuring

Performing Reaction

Transferring

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Click to download full resolution via product page

Caption: Safe handling workflow for 4-methylenepiperidine.
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First Aid Decision-Making Process
This diagram outlines the decision-making process for first aid based on the route of exposure.

Exposure Route Immediate Actions Medical Attention

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Flush Skin with Water

Flush Eyes with Water

Rinse Mouth

Seek Medical Aid

Seek Medical Aid

Seek Medical Aid

Seek Medical Aid

Click to download full resolution via product page

Caption: First aid decision process for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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